Cas no 923511-80-2 (1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one)

• Product Name: 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one
• CAS No: 923511-80-2
• MF: C₂₅H₂₇N₇O
• MW: 441.528184175491
• CID: 5497971
• PubChem ID: 44014941
• Update Time: 2025-10-30

1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS024472764
• VU0502851-1
• 923511-80-2
• 1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-phenylbutan-1-one
• 2-phenyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)butan-1-one
• 1-{4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenylbutan-1-one
• F2865-0266
• 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one

• Inchi： 1S/C25H27N7O/c1-3-21(19-7-5-4-6-8-19)25(33)31-15-13-30(14-16-31)23-22-24(27-17-26-23)32(29-28-22)20-11-9-18(2)10-12-20/h4-12,17,21H,3,13-16H2,1-2H3
• InChI Key： UWFKYJRGLOVOMT-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)N1CCN(C2C3=C(N=CN=2)N(C2C=CC(C)=CC=2)N=N3)CC1

Computed Properties

• Exact Mass: 441.22770851g/mol
• Monoisotopic Mass: 441.22770851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one

Introduction to Compound with CAS No. 923511-80-2 and Product Name: 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one

The compound with the CAS number 923511-80-2 and the product name 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The intricate structure of this molecule, characterized by its fused ring systems and functional groups, makes it a subject of intense study in medicinal chemistry.

One of the most striking features of this compound is its dual functionality, which arises from the presence of both a piperazine moiety and a butanone group. The piperazine ring is known for its ability to form stable hydrogen bonds and interact with various biological targets, making it a common scaffold in drug design. In contrast, the butanone group contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. This balance between hydrophilicity and lipophilicity is crucial for optimizing drug efficacy and minimizing side effects.

The core structure of this compound incorporates a triazolopyrimidine derivative, which has been extensively studied for its biological activity. Triazolopyrimidines are known to exhibit a wide range of pharmacological effects, including antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in this molecule, particularly the 4-methylphenyl group attached to the triazolopyrimidine ring, further modulates its biological activity. This substitution not only enhances the compound's binding affinity to biological targets but also influences its metabolic stability.

Recent research has highlighted the importance of 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various disease models. For instance, preclinical investigations have demonstrated its potential as an inhibitor of kinases involved in cancer progression. The ability of this molecule to selectively target these kinases without significant off-target effects makes it an attractive candidate for further development.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the triazolopyrimidine moiety into the piperazine backbone is a critical step that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex fused ring system efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts.

In terms of pharmacokinetic properties, 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one has shown favorable characteristics in preliminary studies. Its moderate solubility in water and oil suggests potential for oral administration without significant bioavailability issues. Additionally, preliminary metabolic studies indicate that the compound is metabolically stable under physiological conditions but undergoes predictable biotransformation pathways. This information is crucial for designing effective dosing regimens and predicting potential drug-drug interactions.

The biological activity of this compound has been further explored through computational modeling and experimental assays. Molecular docking studies have revealed that it interacts with several key proteins involved in cellular signaling pathways relevant to cancer and inflammation. These interactions are mediated by specific hydrogen bonding interactions between the functional groups of the compound and the target proteins' active sites. Such detailed understanding at the molecular level provides valuable insights into how this compound exerts its therapeutic effects.

One of the most exciting aspects of this research is the potential for structure-based drug design using 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenylbutan-1-one as a lead compound. By analyzing how this molecule binds to its biological targets at an atomic level, researchers can make informed modifications to enhance its potency and selectivity. This approach has already led to several successful drug candidates that have transitioned into clinical trials.

The future direction of research on this compound includes exploring its potential in combination therapies with other drugs that target different aspects of disease pathogenesis. Combination therapy has been shown to be more effective than single-agent therapy in many cases by attacking multiple pathways simultaneously or by reducing resistance mechanisms associated with monotherapy treatment regimens.